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Compound of Interest

Compound Name: Lewisite 2

CAS No.: 40334-69-8

Cat. No.: B15723159

Get Quote

Disclaimer: This technical guide focuses on the toxicological profile of Lewisite. It is critical to

note that "Lewisite" as a chemical warfare agent is typically a mixture of three compounds:

Lewisite 1 (L-1), Lewisite 2 (L-2), and Lewisite 3 (L-3). The vast majority of available

toxicological data does not differentiate between these three analogues and often pertains to

mixtures where L-1 is the predominant component. Specific toxicological data for Lewisite 2
(bis(2-chlorovinyl)chloroarsine) in isolation is scarce in the public domain. While the toxicity of

L-2 and L-3 is reported to be comparable to L-1, this guide will primarily present data for

"Lewisite" as a whole, with the understanding that L-1 is the main driver of the observed toxicity

due to its higher concentration and volatility in weaponized formulations.

Introduction
Lewisite is a potent organoarsenic chemical warfare agent, classified as a vesicant or blistering

agent. Its rapid onset of action and severe damaging effects on the skin, eyes, and respiratory

tract, coupled with systemic toxicity, make it a significant chemical threat. This document

provides a comprehensive overview of the toxicological profile of Lewisite in various animal

models, intended for researchers, scientists, and drug development professionals. The

information is compiled from numerous studies to offer a detailed understanding of its lethal
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and non-lethal effects, mechanisms of action, and the experimental methodologies used to

ascertain these properties.

Acute Toxicity Data
The acute toxicity of Lewisite has been evaluated in several animal species through various

routes of exposure. The following tables summarize the quantitative data from these studies.

Inhalation Toxicity
Animal Species Exposure Duration LC50 (mg/m³) Reference

Rat 9 min 166 Gates et al. (1946)[1]

Mouse 10 min 190-200
Silver and McGrath

(1943)[1]

Dog 7.5 min 176 Armstrong (1923)[1]

Dog 15 min 100 Armstrong (1923)[1]

Dog 30 min 48 Armstrong (1923)[1]

Dog 60 min 25.4 Armstrong (1923)[1]

Rabbit 7.5 min 160 Gates et al. (1946)[1]

Rabbit 60 min 25 Gates et al. (1946)[1]

Guinea Pig 9 min 111 Gates et al. (1946)[1]

Guinea Pig 60 min 8 Gates et al. (1946)[1]

Goat 100 min 12.5 Gates et al. (1946)[1]

Dermal and Systemic Toxicity
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Animal Species
Route of
Administration

LD50 (mg/kg) Reference

Rat Oral 50
Toxin and Toxin Target

Database (T3DB)[2]

Rat Intravenous 0.5
Toxin and Toxin Target

Database (T3DB)[2]

Rabbit Dermal 5.3

Provisional Peer-

Reviewed Toxicity

Values for Lewisite[3]

Rabbit Intravenous 1.8 Inns et al. (1988)[4]

Dog Dermal 15
Cameron et al. (1946)

[1]

Dog Subcutaneous 2
Cameron et al. (1946)

[1]

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of toxicological studies.

Below are protocols for key experiments cited in this guide.

Inhalation Toxicity in Dogs (Armstrong, 1923)
Animal Model: Dogs (sex not specified).

Agent: Lewisite 1 (L-1), 99% purity.

Exposure Method: Whole-body inhalation exposure in a gassing chamber.

Exposure Durations: 7.5, 15, 30, 60, 120, or 240 minutes.

Concentrations: Varying concentrations of Lewisite vapor were generated and analytically

determined.

Endpoint: Lethality was the primary endpoint, observed over a post-exposure period.
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Data Analysis: The concentration of Lewisite that was lethal to 50% of the exposed animals

(LC50) was calculated for each exposure duration.

Dermal Toxicity in Rabbits
Animal Model: New Zealand White rabbits.

Agent: Lewisite.

Application: A specified dose of Lewisite was applied to a shaved area of the back.

Dose Range: Multiple dose groups were used to determine the LD50. For instance, doses of

10, 14, 20, or 28 mg/kg were used in one study.[3]

Observation Period: Animals were observed for signs of toxicity and mortality for up to 28-30

days.[3]

Endpoint: The primary endpoint was mortality, from which the dermal LD50 was calculated.

Local skin reactions (erythema, edema, necrosis) were also recorded.

Ocular Toxicity in Rabbits
Animal Model: New Zealand White rabbits.[5]

Agent: Lewisite vapor.[5]

Exposure Method: The right eye of each rabbit was exposed to Lewisite vapor (e.g., 0.2

mg/L) for varying durations (e.g., 2.5, 5.0, 7.5, and 10.0 minutes), with the left eye serving as

an unexposed control.[5]

Observation Period: Clinical progression of ocular injury was observed for up to 56 days

post-exposure.[5]

Endpoints: Assessed endpoints included corneal opacity, conjunctival redness and swelling,

iris redness, and other signs of ocular inflammation.[5]

Mechanism of Action and Signaling Pathways
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Lewisite exerts its toxicity primarily through the reactivity of its trivalent arsenic moiety with

sulfhydryl groups in proteins and other biomolecules. This interaction disrupts cellular

respiration and leads to cell death. A key target is the pyruvate dehydrogenase (PDH) complex,

an essential enzyme in energy metabolism.
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Caption: Mechanism of Lewisite-induced cellular toxicity.

Recent studies have also implicated the unfolded protein response (UPR) signaling pathway in

Lewisite-induced cutaneous injury.
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Caption: Role of the Unfolded Protein Response in Lewisite-induced skin injury.

Experimental Workflow for Cutaneous Toxicity
Assessment
The assessment of cutaneous toxicity of Lewisite in animal models typically follows a

standardized workflow.
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Caption: Experimental workflow for assessing Lewisite-induced cutaneous toxicity.

Systemic Effects
Upon absorption, Lewisite can cause systemic toxicity, affecting multiple organ systems. This

condition is often referred to as "Lewisite shock" and is characterized by a loss of plasma from

capillaries.[5] Animal studies have identified the liver, gallbladder, kidneys, and lungs as target

organs for systemic toxicity.[5]

Developmental and Reproductive Toxicity
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Studies in rats and rabbits have not shown Lewisite to be teratogenic or to have adverse

reproductive effects at doses that do not cause maternal toxicity.[5]

Conclusion
The toxicological profile of Lewisite in animal models reveals it to be a highly potent and rapidly

acting chemical agent. Its toxicity is mediated by its interaction with sulfhydryl groups, leading

to enzyme inhibition and cell death. While a significant body of data exists for Lewisite as a

mixture, there is a clear gap in the literature regarding the specific toxicological properties of

Lewisite 2. Future research focusing on the individual toxicokinetics and toxicodynamics of

Lewisite 1, 2, and 3 would provide a more nuanced understanding of this chemical threat and

could aid in the development of more targeted medical countermeasures.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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